2-(methylthio)-4-(1H-pyrazol-3-yl)pyrimidine

• CAS RN: 496863-64-0
• Molecular Formula: C8H8N4S
• Molecular Weight: 192.24 g/mol
• IUPAC Name: 2-methylsulfanyl-4-(1H-pyrazol-5-yl)pyrimidine
• InChI: InChI=1S/C8H8N4S/c1-13-8-9-4-2-6(11-8)7-3-5-10-12-7/h2-5H,1H3,(H,10,12)
• InChI Key: WGQFHVZWHPKPJM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)C2=CC=NN2

Description

2-(methylthio)-4-(1H-pyrazol-3-yl)pyrimidine is a useful research compound. Its molecular formula is C8H8N4S and its molecular weight is 192.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (2E)-3-(dimethylamino)-1-[2-(methylthio)pyrimidin-4-yl]prop-2-en-1-one (1-4, 1.0 g, 4.48 mmol, 1 equiv) and hydrazine hydrochloride (0.62 g, 8.96 mmol, 2 equiv) in ethanol(20 mL) was heated at reflux for 20 hours. The reaction mixture was concentrated and the residue was partitioned between ethyl acetate(2×50 mL) and sat. sodium bicarbonate solution. The combined organic extracts were dried over magnesium sulfate and concentrated to a solid which was triturated with ether to provide 2-(methylthio)-4-(1H-pyrazol-5-yl)pyrimidine (4-1) as a tan solid. 1H NMR (500 MHz, CDCl3) δ 10.8 (br s, 1H), 8.55 (d, 1H, J=5 Hz), 7.68 (d, 1H, J=5 Hz), 7.40 (br s, 1H), 6.96 (br s, 1H), 2.63 (s, 3H).